molecular formula C7H11ClO3 B3044655 Butanoic acid, 3-oxo-, 3-chloropropyl ester CAS No. 100304-79-8

Butanoic acid, 3-oxo-, 3-chloropropyl ester

Cat. No.: B3044655
CAS No.: 100304-79-8
M. Wt: 178.61 g/mol
InChI Key: PRMNESORVLFXBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butanoic acid, 3-oxo-, 3-chloropropyl ester is a useful research compound. Its molecular formula is C7H11ClO3 and its molecular weight is 178.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

100304-79-8

Molecular Formula

C7H11ClO3

Molecular Weight

178.61 g/mol

IUPAC Name

3-chloropropyl 3-oxobutanoate

InChI

InChI=1S/C7H11ClO3/c1-6(9)5-7(10)11-4-2-3-8/h2-5H2,1H3

InChI Key

PRMNESORVLFXBR-UHFFFAOYSA-N

SMILES

CC(=O)CC(=O)OCCCCl

Canonical SMILES

CC(=O)CC(=O)OCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloropropanol (47.3 g, 0.50 mole) and a catalytic amount of triethylamine at 65° C. were treated dropwise with 42 g (0.50 mole) of diketene. After the addition was complete, the reaction was stirred at 65° C. for an additional hour. Distillation of the residue furnished 72.9 g (82%) of product as a clear liquid, b.p. 78°-85° C. at 150 mm. Additional Formula II intermediates can be prepared by modifications of the above examples which would be understood by one skilled in the art of organic chemical synthesis.
Quantity
47.3 g
Type
reactant
Reaction Step One
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
82%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.